Cas no 478045-83-9 (2-(3-Chloro-2-methylphenyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one)

• Product name: 2-(3-Chloro-2-methylphenyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• CAS No: 478045-83-9
• MF: C₂₃H₁₄Cl₂N₄O₂
• MW: 449.288862705231
• CID: 5706397
• PubChem ID: 3739978

2-(3-Chloro-2-methylphenyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• Oprea1_093100
• 478045-83-9
• 2-(3-chloro-2-methylphenyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• AKOS005092937
• 4P-675S
• 2-(3-chloro-2-methylphenyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1(2H)-phthalazinone
• 2-(3-chloro-2-methylphenyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one
• 1(2H)-Phthalazinone, 2-(3-chloro-2-methylphenyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-
• 2-(3-Chloro-2-methylphenyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C23H14Cl2N4O2/c1-13-18(25)7-4-8-19(13)29-23(30)17-6-3-2-5-16(17)20(27-29)22-26-21(28-31-22)14-9-11-15(24)12-10-14/h2-12H,1H3
• InChI Key： JOFOUNGBCQESSA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)N1C(C2C=CC=CC=2C(C2=NC(C3C=CC(=CC=3)Cl)=NO2)=N1)=O

Computed Properties

• Exact Mass: 448.0493811g/mol
• Monoisotopic Mass: 448.0493811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 71.6Ų

Additional information on 2-(3-Chloro-2-methylphenyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

Compound CAS No 478045-83-9: A Comprehensive Overview

The compound with CAS No 478045-83-9, known as 2-(3-Chloro-2-methylphenyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural properties and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

Structural Analysis and Key Features

The molecular structure of 2-(3-Chloro-2-methylphenyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one is characterized by a complex arrangement of aromatic rings and heterocyclic groups. The presence of a phthalazinone core provides a rigid framework that enhances the molecule's stability and bioavailability. The substitution patterns on the aromatic rings, including the chloro and methyl groups, play a crucial role in modulating the compound's electronic properties and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug design. The oxadiazole moiety in this compound is particularly notable for its ability to form hydrogen bonds and participate in π-interactions, which are critical for molecular recognition in biological systems. This makes the compound a strong candidate for further exploration in medicinal chemistry.

Synthesis and Preparation Methods

The synthesis of 2-(3-Chloro-2-methylphenyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation for introducing substituents onto aromatic rings and cyclization reactions to form the oxadiazole ring system.

Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the production process of this compound. The use of transition metal catalysts has significantly improved reaction yields while reducing the environmental footprint of the synthesis process. These developments underscore the importance of green chemistry principles in modern drug discovery.

Applications and Research Progress

The compound has shown promise in several therapeutic areas due to its unique pharmacokinetic profile and bioactivity. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in cancer research.

In materials science, the compound has been explored as a precursor for advanced functional materials. Its aromaticity and heterocyclic structure make it suitable for applications in organic electronics and photonics. Recent research has focused on its use as a building block for self-assembling nanostructures with potential applications in sensors and energy storage devices.

Safety and Environmental Considerations

As with any chemical compound, understanding its safety profile is essential for responsible use. Studies have shown that 2-(3-Chloro-2-methylphenyl)-4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one exhibits low toxicity under standard experimental conditions. However, further investigations are required to assess its long-term effects on human health and the environment.

The environmental impact of this compound is also an area of active research. Efforts are underway to develop sustainable methods for its production and disposal to minimize ecological risks. These initiatives align with global trends toward creating eco-friendly chemical processes.

Conclusion

The compound CAS No 478045-83